![molecular formula C30H44O7 B1236772 6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid](/img/structure/B1236772.png)
6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid
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Overview
Description
6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid is a natural product found in Ganoderma sinense with data available.
Scientific Research Applications
Antimicrobial Properties
A study on the chemical constituents isolated from the root of Leplaea mayombensis revealed the isolation of various compounds, including limonoids and steroids, showing antimicrobial activity. These compounds demonstrated effectiveness against both bacteria and fungi, suggesting potential use in treating infectious diseases (Sidjui et al., 2015).
Cardiac Applications
Research on 17βH-Periplogenin, a cardiac aglycone isolated from the root bark of Periploca sepium Bunge, revealed its potential medicinal applications. The compound, with its unique structural features, could contribute to the understanding of cardiac-related therapeutic agents (Zhang et al., 2012).
Liver X Receptor Agonists
A study on the synthesis of liver X receptor (LXR) agonists using hyodeoxycholic acid highlighted the potential of bile acid analogs as LXR modulators. These compounds showed promising activity in regulating cholesterol metabolism, which is critical for preventing cardiovascular and Alzheimer’s diseases (Ching, 2013).
Antimicrobial and Antitumor Activities
Research on the synthesis of triorganotin(IV) derivatives of sodium deoxycholate indicated significant antimicrobial and antitumor activities. These synthesized compounds displayed strong antifungal activity and potential as antifungal agents (Shaheen et al., 2014).
Antioxidant Properties
A novel compound, pistagremic acid, isolated from Pistacia integerrima, was identified with potent antimicrobial and antioxidant properties. This finding highlights its potential in creating new therapeutics for various diseases (Rauf et al., 2014).
Properties
Molecular Formula |
C30H44O7 |
---|---|
Molecular Weight |
516.7 g/mol |
IUPAC Name |
6-[(3S,5R,7S,10S,13R,14R,17R)-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methyl-4-oxoheptanoic acid |
InChI |
InChI=1S/C30H44O7/c1-15(10-17(31)11-16(2)26(36)37)18-12-23(35)30(7)25-19(32)13-21-27(3,4)22(34)8-9-28(21,5)24(25)20(33)14-29(18,30)6/h15-16,18-19,21-22,32,34H,8-14H2,1-7H3,(H,36,37)/t15?,16?,18-,19+,21+,22+,28+,29-,30+/m1/s1 |
InChI Key |
LWPLEHFGBRFRKI-DUEUHSNMSA-N |
Isomeric SMILES |
CC(CC(=O)CC(C)C(=O)O)[C@H]1CC(=O)[C@@]2([C@@]1(CC(=O)C3=C2[C@H](C[C@@H]4[C@@]3(CC[C@@H](C4(C)C)O)C)O)C)C |
SMILES |
CC(CC(=O)CC(C)C(=O)O)C1CC(=O)C2(C1(CC(=O)C3=C2C(CC4C3(CCC(C4(C)C)O)C)O)C)C |
Canonical SMILES |
CC(CC(=O)CC(C)C(=O)O)C1CC(=O)C2(C1(CC(=O)C3=C2C(CC4C3(CCC(C4(C)C)O)C)O)C)C |
Synonyms |
ganoderic acid B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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